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Compound of Interest

Compound Name: 8-Nitroquinazoline

CAS No.: 7557-05-3

Cat. No.: B1617419

Get Quote

Part 1: Executive Safety Summary
Immediate Action Required: Treat 8-Nitroquinazoline as a high-energy nitro-aromatic and a

suspected mutagen. While not classified as a primary explosive (like TNT), the nitro group at

the C8 position destabilizes the quinazoline ring, making it susceptible to rapid exothermic

decomposition under thermal stress or alkaline conditions.

Disposal Directive:

Primary Method: High-temperature incineration with NOx scrubbing.

Prohibited: Do NOT dispose of down drains. Do NOT mix with strong bases or reducing

agents (amines) in waste streams.

RCRA Status: Non-listed; classify by characteristic (Ignitable D001 / Toxic).

Part 2: Hazard Characterization & Scientific
Rationale
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As researchers, we must understand why a protocol exists to follow it effectively. The risk

profile of 8-Nitroquinazoline is derived from its electronic structure.

The Nitro-Heterocycle Risk
The quinazoline ring is electron-deficient. Adding a nitro group (

) at the 8-position further withdraws electron density.

Nucleophilic Instability: The C8-nitro group makes the ring highly susceptible to nucleophilic

attack (e.g., by hydroxide ions). In a waste container, mixing this compound with high pH

waste (bases) can trigger rapid hydrolysis and heat generation.

Thermal Sensitivity: Nitro-aromatics possess a high oxygen balance. While 8-
nitroquinazoline is relatively stable at room temperature, it can decompose violently if

heated in a confined space (e.g., a sealed waste drum in direct sunlight).

GHS Classification Summary
Hazard Class Category Signal Word Hazard Statement

Acute Toxicity (Oral) Cat 4 Warning
Harmful if swallowed.

[1]

Skin/Eye Irritation Cat 2/2A Warning

Causes skin and

serious eye irritation.

[1][2][3]

Germ Cell

Mutagenicity
Cat 2 Warning

Suspected of causing

genetic defects.

Reactivity N/A Caution

Potential for

exothermic

decomposition.

Part 3: Step-by-Step Disposal Protocol
Phase 1: Waste Segregation (The Critical Step)
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Solid Waste: Keep 8-Nitroquinazoline powder separate from other solids. Do not sweep

into a "general trash" bin.

Liquid Waste:

Do: Dissolve in inert solvents (Dichloromethane, Ethyl Acetate) if necessary for transfer.

Do Not: Mix with "General Organic Waste" if that stream contains amines (e.g.,

triethylamine) or strong acids/bases. The resulting acid-base exotherms can trigger the

nitro group.

Phase 2: Packaging & Labeling
Container Selection: Use high-density polyethylene (HDPE) or amber glass. Avoid metal

containers if the compound is in an acidic solution to prevent corrosion and hydrogen gas

evolution.

Stabilization: If the compound is in solution and potentially reactive, ensure the pH is neutral

(pH 6-8).

Labeling:

Standard: "Hazardous Waste - Toxic."[4][5]

Specific: Add constituent tag: "Contains 8-Nitroquinazoline - Nitro Aromatic."

Phase 3: Final Disposal
Transfer to a licensed hazardous waste facility. The facility must utilize Rotary Kiln Incineration

operating >1000°C. This ensures the complete destruction of the refractory quinazoline ring

and oxidation of the nitro group, while scrubbers capture the resulting Nitrogen Oxides (

).

Part 4: Operational Workflow (Visualization)
The following diagram outlines the decision logic for disposing of 8-Nitroquinazoline.
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START: 8-Nitroquinazoline Waste

Physical State Assessment

Solid / Powder Reaction Mixture / Solution

Pack in HDPE/Amber Glass
(Double Bag if necessary)

LABELING:
'Hazardous Waste'

'Toxic - Nitro Aromatic'

Check Solvents:
Are Amines or Bases present?

CRITICAL: Segregate Stream
Do NOT mix with General Organic

Yes (Incompatible)

Neutralize to pH 7
(Use dilute acid/base slowly)

No (Inert Solvent)

Temp Storage:
Cool, Dry, No Direct Sun

FINAL DISPOSAL:
High-Temp Incineration

(Licensed Facility)
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Figure 1: Decision tree for the safe segregation and disposal of 8-Nitroquinazoline,

emphasizing the separation from incompatible chemical streams.

Part 5: Emergency Response Procedures
In the event of a spill or accidental exposure, immediate action minimizes long-term health

risks.

Scenario Immediate Action Secondary Action

Spill (Solid)

Do not create dust. Cover with

a damp absorbent pad or spill

pillow.

Scoop into a sealable bag.

Wipe area with soap and

water.[6]

Spill (Liquid)

Evacuate area if volatile

solvents are involved. Absorb

with vermiculite or sand.

Do not use sawdust

(combustible). Place in

hazardous waste pail.

Skin Contact
Wash with soap and water for

15 minutes.

Monitor for yellow staining

(characteristic of nitro

compounds) and irritation.

Eye Contact
Flush with water for 15

minutes.[3] Lift eyelids.

Seek medical attention

immediately (Nitro compounds

can absorb through

membranes).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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